![molecular formula C25H27NO6S B2848295 3-{3-Methoxy-4-[(4-methoxybenzyl)oxy]phenyl}-2-methyl-4-(phenylsulfonyl)tetrahydroisoxazole CAS No. 339110-46-2](/img/structure/B2848295.png)
3-{3-Methoxy-4-[(4-methoxybenzyl)oxy]phenyl}-2-methyl-4-(phenylsulfonyl)tetrahydroisoxazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-{3-Methoxy-4-[(4-methoxybenzyl)oxy]phenyl}-2-methyl-4-(phenylsulfonyl)tetrahydroisoxazole is a useful research compound. Its molecular formula is C25H27NO6S and its molecular weight is 469.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Oxidation Reactions and Mechanisms
The study by Lai et al. (2002) on oxidation reactions provides insights into the behavior of methoxy substituted benzyl phenyl sulfides in the presence of high-valent oxoruthenium compounds. This research is crucial for understanding the chemical pathways and the potential applications in synthesizing related compounds or intermediates for further chemical transformations (Lai, Lepage, & Lee, 2002).
Photodynamic Therapy Applications
Pişkin et al. (2020) explored the use of zinc phthalocyanine derivatives for photodynamic therapy. This research is particularly relevant for the treatment of cancer, showcasing the compound's high singlet oxygen quantum yield, which is a critical property for effective Type II photosensitizers (Pişkin, Canpolat, & Öztürk, 2020).
Aldose Reductase Inhibitors and Antioxidant Activity
Alexiou and Demopoulos (2010) highlighted the synthesis and evaluation of substituted benzenesulfonamides as aldose reductase inhibitors, showcasing their potential in managing long-term diabetic complications. The compounds exhibited significant aldose reductase inhibitory activity and potent antioxidant potential, indicating their relevance in therapeutic applications (Alexiou & Demopoulos, 2010).
Molecular Docking and COX-2 Inhibition Studies
Research by Al-Hourani et al. (2015) on tetrazole derivatives, including docking studies and crystal structure analysis, contributes to the understanding of their potential as cyclooxygenase-2 (COX-2) inhibitors. This has implications for developing new anti-inflammatory and analgesic agents (Al-Hourani et al., 2015).
Synthesis of Sulfenyl-Substituted Compounds
Li et al. (2012) described a method for the synthesis of sulfenyl-substituted isocoumarins, offering a novel approach to creating compounds with potential applications in materials science and pharmaceuticals (Li, Hong, Weng, & Zhou, 2012).
Properties
IUPAC Name |
4-(benzenesulfonyl)-3-[3-methoxy-4-[(4-methoxyphenyl)methoxy]phenyl]-2-methyl-1,2-oxazolidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27NO6S/c1-26-25(24(17-32-26)33(27,28)21-7-5-4-6-8-21)19-11-14-22(23(15-19)30-3)31-16-18-9-12-20(29-2)13-10-18/h4-15,24-25H,16-17H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NELPYWVWMMZRHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(C(CO1)S(=O)(=O)C2=CC=CC=C2)C3=CC(=C(C=C3)OCC4=CC=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27NO6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.